Cas no 63317-69-1 (1-Phenyldibenzofuran)

1-Phenyldibenzofuran structure
1-Phenyldibenzofuran structure
Product Name:1-Phenyldibenzofuran
CAS No:63317-69-1
MF:C18H12O
MW:244.287284851074
CID:2154902
PubChem ID:6425749
Update Time:2025-04-21

1-Phenyldibenzofuran Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyldibenzofuran
    • 63317-69-1
    • DB-391179
    • DTXSID40423759
    • Dibenzofuran, 1-phenyl-
    • DTXCID60374597
    • 1-Phenyldibenzo[b,d]furan
    • phenyldibenzofuran
    • CHEMBL4063248
    • SCHEMBL997084
    • Inchi: 1S/C18H12O/c1-2-7-13(8-3-1)14-10-6-12-17-18(14)15-9-4-5-11-16(15)19-17/h1-12H
    • InChI Key: PABWCQBWXPHCBX-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C2=C1C=CC=C2C1C=CC=CC=1

Computed Properties

  • Exact Mass: 244.088815002g/mol
  • Monoisotopic Mass: 244.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 13.1Ų
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